Cas no 1803960-96-4 (2-(Chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile)

2-(Chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile is a versatile heterocyclic compound featuring a pyridine core substituted with chloromethyl, iodo, trifluoromethoxy, and acetonitrile functional groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of active ingredients requiring halogenated or fluorinated motifs. The presence of multiple reactive sites, including the chloromethyl and iodo groups, allows for selective functionalization, enabling diverse derivatization pathways. The trifluoromethoxy moiety enhances lipophilicity and metabolic stability, while the acetonitrile group offers additional reactivity for further modifications. This compound is well-suited for applications in medicinal chemistry and material science, where precise structural control is critical.

2-(Chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile structure

1803960-96-4 structure

Product Name:2-(Chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile

CAS No:1803960-96-4

MF:C₉H₅ClF₃IN₂O

MW:376.501483678818

CID:4837279

Update Time:2025-06-25

2-(Chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(Chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile
- Inchi： 1S/C9H5ClF3IN2O/c10-3-6-8(17-9(11,12)13)7(14)5(1-2-15)4-16-6/h4H,1,3H2
- InChI Key： NOOYDTZQMHIRMI-UHFFFAOYSA-N
- SMILES： IC1C(CC#N)=CN=C(CCl)C=1OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 306
XLogP3: 2.8
Topological Polar Surface Area: 45.9

2-(Chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029089371-1g	2-(Chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile	1803960-96-4	97%	1g	$1,534.70	2022-04-02

2-(Chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile Related Literature

1. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

Additional information on 2-(Chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile

Comprehensive Overview of 2-(Chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1803960-96-4)

The compound 2-(Chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1803960-96-4) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloromethyl group, an iodo substituent, and a trifluoromethoxy moiety, makes it a valuable building block for synthesizing complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key reasons for the growing interest in 2-(Chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile is its versatility in cross-coupling reactions. The presence of the iodo group allows for efficient palladium-catalyzed transformations, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in modern organic synthesis. Additionally, the trifluoromethoxy group enhances the compound's metabolic stability, making it a preferred choice for developing bioactive molecules with improved pharmacokinetic properties.

In recent years, the demand for halogenated pyridine derivatives like 2-(Chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile has surged, driven by advancements in medicinal chemistry. This compound is particularly relevant in the design of kinase inhibitors and GPCR modulators, which are hot topics in drug development. Its ability to act as a scaffold for fluorinated compounds aligns with the industry's focus on improving drug efficacy and reducing side effects.

From an environmental perspective, the trifluoromethoxy group in 2-(Chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile offers advantages in terms of biodegradability compared to traditional aromatic substituents. This feature is increasingly important as regulatory agencies emphasize greener chemistry practices. Researchers are also exploring its use in agrochemical formulations, where its stability under varying pH conditions makes it a candidate for next-generation crop protection agents.

The synthesis of 2-(Chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile typically involves multi-step processes, including halogenation and nucleophilic substitution reactions. Optimizing these procedures for scalability is a current focus area, as industrial applications require cost-effective production methods. Analytical techniques such as HPLC and NMR spectroscopy are essential for characterizing this compound and ensuring its purity for research use.

In summary, 2-(Chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1803960-96-4) represents a cutting-edge intermediate with broad potential in life sciences and materials innovation. Its structural features and reactivity profile position it as a critical tool for addressing challenges in modern chemistry, from drug design to sustainable agrochemical development.